Cas no 21392-96-1 (Europium,tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']-, trihydrate (9CI))

• Product Name: Europium,tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']-, trihydrate (9CI)
• CAS No: 21392-96-1
• MF: C₂₄H₂₁EuF₉O₉S₃
• MW: 872.56278014183
• MDL: MFCD00150912
• CID: 249647
• PubChem ID: 154824948
• Update Time: 2025-11-02

Europium,tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']-, trihydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• EU-TTA
• 21392-96-1
• europium;(Z)-4,4,4-trifluoro-3-hydroxy-1-thiophen-2-ylbut-2-en-1-one;trihydrate
• Europium (III) thenoyltrifluoroacetonate trihydrate
• Europium,tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']-, trihydrate (9CI)

• MDL： MFCD00150912
• Inchi： 1S/3C8H5F3O2S.Eu.3H2O/c3*9-8(10,11)7(13)4-5(12)6-2-1-3-14-6;;;;/h3*1-4,12H;;3*1H2/b3*5-4-;;;;
• InChI Key： RGICUHZCMXLOKJ-GBYJVEPGSA-N
• SMILES： [Eu].S1C=CC=C1/C(=C/C(C(F)(F)F)=O)/O.S1C=CC=C1/C(=C/C(C(F)(F)F)=O)/O.S1C=CC=C1/C(=C/C(C(F)(F)F)=O)/O.O.O.O

Computed Properties

• Exact Mass: 869.91800
• Monoisotopic Mass: 872.94164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 260
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 200Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 142-147 °C
• PSA: 191.31000
• LogP: 8.38080
• Solubility: Not available

Europium,tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']-, trihydrate (9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Europium,tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']-, trihydrate (9CI)

Comprehensive Guide to Europium, tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']-, trihydrate (9CI) (CAS No. 21392-96-1)

Europium, tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']-, trihydrate (9CI) (CAS No. 21392-96-1) is a highly specialized organometallic compound that has garnered significant attention in advanced material sciences and photoluminescent applications. This compound belongs to the family of europium(III) β-diketonate complexes, which are renowned for their exceptional luminescent properties. The presence of the thienyl and trifluoromethyl groups in its structure enhances its stability and optical characteristics, making it a valuable material for research and industrial applications.

The unique chemical structure of Europium, tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']-, trihydrate (9CI) enables it to exhibit intense red emission under ultraviolet (UV) light, a property highly sought after in OLED displays, biomedical imaging, and anti-counterfeiting technologies. Researchers are particularly interested in its potential for improving the efficiency of light-emitting diodes (LEDs) and solar cells, as it can convert UV light into visible light with high quantum yield.

One of the most frequently asked questions about this compound is its solubility and stability in various solvents. Europium, tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']-, trihydrate (9CI) is typically soluble in organic solvents such as dimethyl sulfoxide (DMSO), tetrahydrofuran (THF), and chloroform, but its stability can vary depending on environmental conditions. This makes it crucial for researchers to handle it under controlled atmospheres to prevent degradation.

In the context of current trends, the demand for europium-based luminescent materials has surged due to their applications in quantum dot technology and next-generation displays. The compound’s ability to act as a phosphorescent dopant in thin-film devices has made it a focal point in the development of energy-efficient lighting solutions. Additionally, its use in bioimaging and diagnostic tools highlights its versatility in bridging material science and life sciences.

Another area of interest is the synthesis and purification of Europium, tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']-, trihydrate (9CI). The compound is typically synthesized via a ligand exchange reaction involving europium salts and the corresponding β-diketone ligand. Purification often involves recrystallization or column chromatography to achieve high purity, which is essential for applications requiring precise optical properties.

The market for rare-earth complexes like this europium compound is expected to grow significantly, driven by advancements in optoelectronics and nanotechnology. Companies specializing in high-performance materials are investing in research to optimize the compound’s properties for commercial use. Furthermore, its potential role in sustainable technologies, such as photovoltaic cells, aligns with global efforts to reduce carbon emissions.

For researchers and industry professionals, understanding the spectroscopic properties of Europium, tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']-, trihydrate (9CI) is critical. The compound exhibits characteristic emission peaks in the red region of the spectrum, which are attributed to the 5D0 → 7FJ transitions of the europium ion. These properties are often studied using techniques such as photoluminescence spectroscopy and time-resolved luminescence to evaluate its performance in various applications.

In summary, Europium, tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']-, trihydrate (9CI) (CAS No. 21392-96-1) is a cutting-edge material with broad applications in optoelectronics, biomedicine, and advanced manufacturing. Its unique luminescent properties, combined with its chemical stability, make it a valuable asset for researchers and industries alike. As technology continues to evolve, the demand for such specialized compounds is expected to rise, paving the way for innovative solutions in multiple fields.